Cas no 148892-97-1 (Borane, tris(3,4,5-trifluorophenyl)-)

Borane, tris(3,4,5-trifluorophenyl)-, is a specialized organoborane compound featuring three 3,4,5-trifluorophenyl groups bonded to a central boron atom. This structure imparts unique reactivity and stability, making it valuable in advanced synthetic applications, particularly in fluorinated organic transformations. The electron-withdrawing nature of the trifluorophenyl groups enhances the Lewis acidity of the boron center, facilitating its use as a catalyst or reagent in selective reductions and cross-coupling reactions. Its fluorinated aromatic substituents also contribute to improved thermal and oxidative stability compared to non-fluorinated analogs. This compound is particularly useful in fine chemical synthesis, materials science, and pharmaceutical research where precise control over reactivity and selectivity is required.

Borane, tris(3,4,5-trifluorophenyl)- structure

148892-97-1 structure

Product Name:Borane, tris(3,4,5-trifluorophenyl)-

CAS No:148892-97-1

MF:C₁₈H₆BF₉

MW:404.03687620163

CID:1320590

PubChem ID:15794329

Update Time:2025-10-28

Borane, tris(3,4,5-trifluorophenyl)- Chemical and Physical Properties

Names and Identifiers

- Borane, tris(3,4,5-trifluorophenyl)-
- tris(3,4,5-trifluorophenyl)borane
- DTXSID00578390
- 148892-97-1
- SCHEMBL618271
- Inchi： 1S/C18H6BF9/c20-10-1-7(2-11(21)16(10)26)19(8-3-12(22)17(27)13(23)4-8)9-5-14(24)18(28)15(25)6-9/h1-6H
- InChI Key： LKNHGIFPRLUGEG-UHFFFAOYSA-N
- SMILES： FC1C(=C(C=C(B(C2C=C(C(=C(C=2)F)F)F)C2C=C(C(=C(C=2)F)F)F)C=1)F)F

Computed Properties

Exact Mass: 403.04548
Monoisotopic Mass: 404.0418838g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 28
Rotatable Bond Count: 3
Complexity: 418
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 0Å²

Experimental Properties

PSA: 0

Borane, tris(3,4,5-trifluorophenyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Ambeed	A386519-5g	Tris(3,4,5-trifluorophenyl)borane	148892-97-1	97%	5g	$760.0	2023-04-19

Borane, tris(3,4,5-trifluorophenyl)- Related Literature

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Additional information on Borane, tris(3,4,5-trifluorophenyl)-

Comprehensive Overview of Borane, tris(3,4,5-trifluorophenyl)- (CAS No. 148892-97-1)

Borane, tris(3,4,5-trifluorophenyl)- (CAS No. 148892-97-1) is a specialized organoborane compound that has garnered significant attention in advanced chemical research and industrial applications. This compound, characterized by its unique tris(3,4,5-trifluorophenyl) structure, is widely utilized in organic synthesis, catalysis, and material science. Its fluorinated aromatic groups contribute to exceptional stability and reactivity, making it a valuable reagent in modern chemistry.

One of the most intriguing aspects of Borane, tris(3,4,5-trifluorophenyl)- is its role in cross-coupling reactions, a topic frequently searched by chemists and researchers. With the growing demand for efficient synthetic methods, this compound has become a focal point in discussions about green chemistry and sustainable synthesis. Its ability to facilitate selective transformations aligns with the global push toward environmentally friendly processes.

In recent years, the compound's applications in pharmaceutical intermediates and advanced materials have been widely explored. Researchers are particularly interested in its potential for creating high-performance polymers and electronic materials, addressing the need for innovative solutions in industries such as electronics and renewable energy. The fluorine-rich nature of the compound also makes it a candidate for hydrophobic coatings and corrosion-resistant materials.

Another area of interest is the compound's utility in asymmetric catalysis, a field that has seen exponential growth due to its importance in drug development. The steric and electronic effects of the 3,4,5-trifluorophenyl groups enhance its selectivity, making it a preferred choice for chiral synthesis. This aligns with the increasing number of searches related to enantioselective reactions and catalyst design.

From a safety and handling perspective, Borane, tris(3,4,5-trifluorophenyl)- requires careful storage and handling, though it is not classified under restricted categories. Its stability under inert conditions makes it suitable for laboratory and industrial use, provided standard protocols are followed. Researchers often inquire about its solubility and compatibility with common solvents, which further underscores its versatility.

As the scientific community continues to explore novel applications, Borane, tris(3,4,5-trifluorophenyl)- remains a compound of high relevance. Its integration into cutting-edge research and industrial processes highlights its importance in advancing chemical innovation. Whether in academia or industry, this compound exemplifies the intersection of molecular design and practical utility.